Cas no 2229111-46-8 (tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate
• CAS No: 2229111-46-8
• MF: C₁₀H₂₁FN₂O₂
• MW: 220.284346342087
• CID: 5963726
• PubChem ID: 165974154
• Update Time: 2025-05-19

tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate
• EN300-1902637
• 2229111-46-8

• Inchi： 1S/C10H21FN2O2/c1-7(8(11)6-12)13(5)9(14)15-10(2,3)4/h7-8H,6,12H2,1-5H3
• InChI Key： LOMCVHZPOASKNG-UHFFFAOYSA-N
• SMILES： FC(CN)C(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 220.15870608g/mol
• Monoisotopic Mass: 220.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate

Research Brief on tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate (CAS: 2229111-46-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate (CAS: 2229111-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated butylamine structure, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity and enhancing drug delivery systems, making it a valuable tool for medicinal chemists.

One of the key applications of tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate lies in its use as a building block for the synthesis of novel antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into peptidomimetic structures, which exhibited potent inhibitory effects against SARS-CoV-2 main protease. The fluorine atom at the 3-position of the butyl chain was found to significantly enhance binding affinity through favorable interactions with the enzyme's active site, underscoring the importance of this structural motif.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the accessibility of this compound. A team from MIT reported a streamlined, high-yield synthesis route in Organic Letters (2024), employing asymmetric catalysis to control the stereochemistry at the 2-position. This development addresses previous challenges in obtaining enantiomerically pure material, which is crucial for biological applications where stereoselectivity often determines pharmacological activity.

Structural-activity relationship (SAR) studies utilizing tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate derivatives have provided valuable insights into drug design. Research published in Bioorganic & Medicinal Chemistry (2023) revealed that modifications at the carbamate nitrogen significantly influence metabolic stability, with the tert-butyl group offering optimal protection against enzymatic degradation while maintaining favorable pharmacokinetic properties. These findings are informing the design of next-generation small molecule therapeutics.

From a mechanistic perspective, computational modeling studies have shed light on the conformational preferences of this scaffold. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) indicate that the fluorinated side chain adopts a preferred gauche conformation in aqueous solutions, which appears to be critical for its biological activity. This understanding is facilitating more rational drug design approaches using this structural template.

The compound's utility extends beyond small molecule drug development. Recent work in Chemical Science (2023) demonstrated its application in the synthesis of fluorinated peptide nucleic acid (PNA) analogs, where it serves as a backbone modification to enhance cellular uptake and nuclease resistance. This innovative application opens new possibilities for oligonucleotide-based therapeutics and diagnostic tools.

Looking forward, the unique properties of tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate position it as a key player in several emerging areas of pharmaceutical research. Ongoing clinical trials featuring derivatives of this scaffold for the treatment of neurodegenerative diseases and antibiotic-resistant infections suggest its potential for addressing unmet medical needs. Furthermore, its application in PET radiotracer development is being actively explored, leveraging the fluorine atom for ¹⁸F labeling in molecular imaging.

In conclusion, recent research on tert-butyl N-(4-amino-3-fluorobutan-2-yl)-N-methylcarbamate (CAS: 2229111-46-8) underscores its growing importance as a multifunctional building block in medicinal chemistry. The compound's unique structural features, combined with improved synthetic accessibility and demonstrated biological relevance, make it a valuable asset for drug discovery programs. As research continues to uncover new applications and refine our understanding of its properties, this molecule is poised to contribute significantly to advances in therapeutic development and chemical biology.